Cas no 1806270-41-6 (4-Iodo-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 4-Iodo-5-(trifluoromethyl)nicotinonitrile
• CAS No: 1806270-41-6
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4903854
• Update Time: 2025-05-21

4-Iodo-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H2F3IN2/c8-7(9,10)5-3-13-2-4(1-12)6(5)11/h2-3H
• InChI Key： DTBIGEPYKNJSFD-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 4-Iodo-5-(trifluoromethyl)nicotinonitrile

4-Iodo-5-(Trifluoromethyl)Nicotinonitrile: A Comprehensive Overview

The compound with CAS No. 1806270-41-6, known as 4-Iodo-5-(Trifluoromethyl)Nicotinonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 4-position and a trifluoromethyl group at the 5-position on a nicotinonitrile backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

Nicotinonitriles are a class of compounds derived from nicotinic acid, which is a key component of niacin (vitamin B3). The introduction of an iodo group at the 4-position significantly enhances the compound's reactivity and selectivity in various chemical reactions. Iodo groups are known for their ability to participate in nucleophilic substitution reactions, making them valuable in organic synthesis. Additionally, the trifluoromethyl group at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its stability under certain conditions.

Recent studies have highlighted the potential of 4-Iodo-5-(Trifluoromethyl)Nicotinonitrile in drug discovery. Its structure allows for precise modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its use as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethyl group, in particular, has been shown to improve drug-like properties by enhancing lipophilicity without compromising solubility.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The presence of an iodo group enables the formation of stable covalent bonds under specific reaction conditions, making it a promising candidate for synthesizing advanced materials such as polymers and nanoparticles. Recent advancements in click chemistry have further expanded its applicability, allowing for the creation of complex molecular architectures with unprecedented precision.

The synthesis of 4-Iodo-5-(Trifluoromethyl)Nicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the trifluoromethyl group via electrophilic substitution and the subsequent iodination at the 4-position. These steps require careful optimization to ensure high yields and purity. Researchers have also explored alternative synthetic pathways using transition metal catalysts, which have shown promise in improving reaction efficiency.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have demonstrated that 4-Iodo-5-(Trifluoromethyl)Nicotinonitrile exhibits moderate biodegradation rates under aerobic conditions, making it suitable for applications where long-term persistence is not desired. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 4-Iodo-5-(Trifluoromethyl)Nicotinonitrile (CAS No. 1806270-41-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methods and drug delivery systems, positions it as a valuable tool for addressing pressing challenges in these fields. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.